N-(2-chlorophenyl)-2-(8-fluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(8-fluoro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C20H17ClFN3O2/c21-15-3-1-2-4-18(15)24-19(26)11-25-8-7-17-14(10-25)20(27)13-9-12(22)5-6-16(13)23-17/h1-6,9H,7-8,10-11H2,(H,23,27)(H,24,26)
• InChI Key: QDZWXDUWOHUQLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C20H17ClFN3O2
• Molecular Weight: 385.8 g/mol

Description

N-(2-chlorophenyl)-2-(8-fluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17ClFN3O2 and its molecular weight is 385.82. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorophenyl)-2-(8-fluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorophenyl)-2-(8-fluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ligand-Protein Interactions and Photovoltaic Efficiency

Research on bioactive benzothiazolinone acetamide analogs, including compounds structurally similar to the one , has demonstrated applications in studying ligand-protein interactions and photovoltaic efficiency. These compounds have been synthesized and analyzed for their vibrational spectra, electronic properties, light-harvesting efficiency (LHE), and potential as photosensitizers in dye-sensitized solar cells (DSSCs). Additionally, their non-linear optical (NLO) activity has been investigated, offering insights into their utility in molecular docking studies to understand binding interactions with specific proteins like Cyclooxygenase 1 (COX1). Such research indicates the compound's relevance in both biological and energy-related fields (Mary et al., 2020).

Antibacterial Agents

The synthesis and evaluation of derivatives structurally related to the target compound have shown significant antibacterial activity. These studies involve creating novel compounds and testing their effectiveness against various bacteria, highlighting the potential medical applications of these chemicals in developing new antibacterial agents (Ramalingam et al., 2019).

Anticancer Activity

Compounds with structural similarities have been synthesized and tested for anticancer activity against human cancer cell lines. This research demonstrates the potential therapeutic applications of these compounds in oncology, particularly in designing drugs targeting specific types of cancer (Hammam et al., 2005).

Metabolic Stability Improvements

Investigations into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have explored various heterocycles to enhance metabolic stability. These studies provide insight into the chemical modifications that can improve the stability and efficacy of compounds used in targeting specific pathways involved in diseases (Stec et al., 2011).

Anti-inflammatory Activity

Research on derivatives with structural similarities to the target compound has shown significant anti-inflammatory activity. This suggests potential applications in developing new treatments for conditions characterized by inflammation (Sunder et al., 2013).